N-[2-(thiophen-3-yl)ethyl]pent-4-enamide

• IUPAC Name: N-(2-thiophen-3-ylethyl)pent-4-enamide
• InChI: InChI=1S/C11H15NOS/c1-2-3-4-11(13)12-7-5-10-6-8-14-9-10/h2,6,8-9H,1,3-5,7H2,(H,12,13)
• InChI Key: NQOBOHYDLCBGJE-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)NCCC1=CSC=C1
• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol

Description

“N-[2-(thiophen-3-yl)ethyl]pent-4-enamide” is a chemical compound that has been studied for its potential antibacterial properties. It is a novel quinolone agent bearing an N-[2-(thiophen-3-yl)ethyl] piperazinyl moiety.

Synthesis Analysis

The synthesis of such compounds often involves the design and creation of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. The Paal–Knorr reaction, known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents, is often used in the synthesis of thiophene derivatives.

Scientific Research Applications

Medicinal Chemistry

• .

Antimicrobial Activity

• . These compounds may serve as potential agents against bacterial and fungal infections.

Analgesic and Anti-Inflammatory Effects

• . These compounds could be explored further for pain management and inflammation control.

Antitumor Activity

• . Investigating their mechanisms of action and potential as cancer therapeutics is essential.

Corrosion Inhibition

• . They protect metals from corrosion, making them valuable in materials science and engineering.

Organic Semiconductors and OLEDs

• .

Mechanism of Action

Target of Action

“N-[2-(thiophen-3-yl)ethyl]pent-4-enamide” is a synthetic thiophene derivative . Thiophene derivatives have been reported to possess a wide range of therapeutic properties and have diverse applications in medicinal chemistry . They are effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a range of therapeutic effects .

Biochemical Pathways

Thiophene derivatives have been shown to inhibit tumor cell growth , suggesting that they may affect pathways related to cell proliferation and survival.

Result of Action

Given the reported therapeutic properties of thiophene derivatives, it can be inferred that this compound may have a range of effects at the molecular and cellular level .